Cas no 1805392-54-4 (5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine
• CAS No: 1805392-54-4
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4888560
• Update Time: 2025-07-18

5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine

• Inchi： 1S/C7H7F2N3O3/c8-6(9)4-3(1-10)2-11-7(13)5(4)12(14)15/h2,6H,1,10H2,(H,11,13)
• InChI Key： ZTKPKCVFPRURNJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CN)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -1.2
• Topological Polar Surface Area: 101

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine

5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine: A Comprehensive Overview

5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine (CAS No. 1805392-54-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine is a pyridine derivative with a complex structure that includes an aminomethyl group, a difluoromethyl group, a hydroxyl group, and a nitro group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl and nitro groups contribute to its reactivity and biological activity. The aminomethyl group provides additional functionality for further derivatization and conjugation with other molecules.

The molecular formula of 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine is C₉H₈F₂N₃O₃, with a molecular weight of approximately 236.17 g/mol. The compound is typically obtained as a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 160-162°C, and it has a pKa value of approximately 7.8, indicating moderate acidity.

Synthesis Methods

The synthesis of 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine has been reported using various methodologies. One common approach involves the reaction of 4-difluoromethylnicotinic acid with an appropriate amine followed by nitration and hydroxylation steps. Another method involves the condensation of 2-hydroxy-3-nitropyridine with an aminoalkylating agent in the presence of a base. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method for 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine. This method utilizes microwave-assisted reactions to enhance reaction rates and reduce side products, resulting in improved overall efficiency. The researchers also explored the use of green solvents such as ionic liquids to minimize environmental impact.

Biological Activities

5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine has been investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties. Initial studies have shown that the compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in DNA replication.

In antiviral studies, 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine has demonstrated efficacy against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The compound appears to interfere with viral entry into host cells and inhibit viral replication by targeting key viral proteins.

Cancer research has also focused on the potential therapeutic applications of 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine. Preclinical studies have shown that the compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic investigations suggest that it induces apoptosis through mitochondrial dysfunction and activation of caspase cascades.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In addition to its direct therapeutic applications, there is growing interest in using 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine as a lead compound for drug discovery efforts. Researchers are exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. These efforts aim to develop more effective drugs with improved therapeutic indices for various diseases.

Conclusion

5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-nitropyridine (CAS No. 1805392-54-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing medical treatments in various fields.